Cas no 208993-99-1 (Thieno[2,3-b]pyrazine-6-carboxylic acid, 7-amino-, ethyl ester, 1-oxide)

• Product Name: Thieno[2,3-b]pyrazine-6-carboxylic acid, 7-amino-, ethyl ester, 1-oxide
• CAS No: 208993-99-1
• MF: C₉H₉N₃O₃S
• MW: 239.251060247421
• CID: 2840961
• PubChem ID: 10752485
• Update Time: 2025-04-21

Thieno[2,3-b]pyrazine-6-carboxylic acid, 7-amino-, ethyl ester, 1-oxide Chemical and Physical Properties

Names and Identifiers

• 208993-99-1
• Thieno[2,3-b]pyrazine-6-carboxylic acid, 7-amino-, ethyl ester, 1-oxide
• DTXSID30444418
• 7-aminothieno[2,3-b]pyrazine-6-carboxylic acid ethyl ester 1-oxide
• DB-129570
• SCHEMBL7681054

• Inchi： 1S/C9H9N3O3S/c1-2-15-9(13)7-5(10)6-8(16-7)11-3-4-12(6)14/h3-4H,2,10H2,1H3
• InChI Key： SXUZSRMVGATVKG-UHFFFAOYSA-N
• SMILES： S1C2C(C(=C1C(=O)OCC)N)=[N+](C=CN=2)[O-]

Computed Properties

• Exact Mass: 239.03646233Da
• Monoisotopic Mass: 239.03646233Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 119Ų